Benzyl-alpha-galnac Benzyl-alpha-galnac Benzyl-2-acetamido-2-deoxy-α-D-galactopyranoside (benzyl-α-GalNAc) is an inhibitor of mucin synthesis. It inhibits glucosamine labeling, a marker of mucin synthesis, in Caco-2, HT-29, and T84 colon cancer cells when used at a concentration of 2 mM. Benzyl-α-GalNAc (0.4, 0.6, and 0.8 mg/ml) enhances cell death induced by 5-fluorouracil in Capan-1 and HPAF-II cells. LS 174T colon cancer cells grown in the presence of benzyl-α-GalNAc exhibit reduced liver metastasis in a mouse xenograft model compared with control LS 174T cells.

Brand Name: Vulcanchem
CAS No.: 3554-93-6
VCID: VC20757738
InChI: InChI=1S/C15H21NO6/c1-9(18)16-12-14(20)13(19)11(7-17)22-15(12)21-8-10-5-3-2-4-6-10/h2-6,11-15,17,19-20H,7-8H2,1H3,(H,16,18)/t11-,12-,13+,14-,15+/m1/s1
SMILES: CC(=O)NC1C(C(C(OC1OCC2=CC=CC=C2)CO)O)O
Molecular Formula: C15H21NO6
Molecular Weight: 311.33 g/mol

Benzyl-alpha-galnac

CAS No.: 3554-93-6

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VCID: VC20757738

Molecular Formula: C15H21NO6

Molecular Weight: 311.33 g/mol

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Benzyl-alpha-galnac - 3554-93-6

Description Benzyl-2-acetamido-2-deoxy-α-D-galactopyranoside (benzyl-α-GalNAc) is an inhibitor of mucin synthesis. It inhibits glucosamine labeling, a marker of mucin synthesis, in Caco-2, HT-29, and T84 colon cancer cells when used at a concentration of 2 mM. Benzyl-α-GalNAc (0.4, 0.6, and 0.8 mg/ml) enhances cell death induced by 5-fluorouracil in Capan-1 and HPAF-II cells. LS 174T colon cancer cells grown in the presence of benzyl-α-GalNAc exhibit reduced liver metastasis in a mouse xenograft model compared with control LS 174T cells.

CAS No. 3554-93-6
Product Name Benzyl-alpha-galnac
Molecular Formula C15H21NO6
Molecular Weight 311.33 g/mol
IUPAC Name N-[(2S,3R,4R,5R,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-phenylmethoxyoxan-3-yl]acetamide
Standard InChI InChI=1S/C15H21NO6/c1-9(18)16-12-14(20)13(19)11(7-17)22-15(12)21-8-10-5-3-2-4-6-10/h2-6,11-15,17,19-20H,7-8H2,1H3,(H,16,18)/t11-,12-,13+,14-,15+/m1/s1
Standard InChIKey SKOZFDIGKDPQBO-QMIVOQANSA-N
Isomeric SMILES CC(=O)N[C@@H]1[C@H]([C@H]([C@H](O[C@@H]1OCC2=CC=CC=C2)CO)O)O
SMILES CC(=O)NC1C(C(C(OC1OCC2=CC=CC=C2)CO)O)O
Canonical SMILES CC(=O)NC1C(C(C(OC1OCC2=CC=CC=C2)CO)O)O
Synonyms enzyl N-acetyl-alpha-D-galactosaminide
benzyl-alpha-GalNAc
benzyl-alpha-N-acetylgalactosamine
Bz-alpha-GalNAc
GalNAc-alpha-O-benzyl
PubChem Compound 122253
Last Modified Sep 14 2023

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